Cas no 2097921-38-3 (2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine)

• Product Name: 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine
• CAS No: 2097921-38-3
• MF: C₁₈H₂₂FN₃O₄S
• MW: 395.448386669159
• CID: 5337972
• Update Time: 2025-06-11

2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-((1-((5-fluoro-2-methoxyphenyl)sulfonyl)piperidin-3-yl)oxy)-4,6-dimethylpyrimidine
• 2-[1-(5-fluoro-2-methoxyphenyl)sulfonylpiperidin-3-yl]oxy-4,6-dimethylpyrimidine
• 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine

• Inchi： 1S/C18H22FN3O4S/c1-12-9-13(2)21-18(20-12)26-15-5-4-8-22(11-15)27(23,24)17-10-14(19)6-7-16(17)25-3/h6-7,9-10,15H,4-5,8,11H2,1-3H3
• InChI Key： BNTMGKXOPBAYQG-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC)F)(N1CCCC(C1)OC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 578
• XLogP3: 2.8
• Topological Polar Surface Area: 90

Additional information on 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine

Professional Introduction to Compound with CAS No. 2097921-38-3 and Product Name: 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine

Compound with the CAS number 2097921-38-3 and the product name 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential therapeutic applications. The structure of this compound incorporates a pyrimidine core, which is a well-established scaffold in medicinal chemistry, known for its role in various biological processes and its suitability for drug design.

The molecular framework of 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine is characterized by its intricate connectivity between multiple functional groups. The presence of a 5-fluoro-2-methoxybenzenesulfonyl moiety attached to a piperidine ring introduces both electronic and steric effects that can modulate the compound's interactions with biological targets. This design approach is particularly relevant in the development of small molecule inhibitors targeting enzymes involved in critical signaling pathways.

Recent research in the field of drug discovery has highlighted the importance of fluorinated aromatic compounds in enhancing drug potency and selectivity. The 5-fluoro substituent in this molecule is known to improve metabolic stability and binding affinity, making it a valuable feature for pharmacological applications. Additionally, the 2-methoxy group contributes to the overall electronic properties of the molecule, influencing its reactivity and interactions with biological systems.

The pyrimidine core of 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine is further functionalized with an oxygenated linker that connects it to another piperidine ring. This structural motif is reminiscent of molecules that have shown promise in preclinical studies as modulators of protein-protein interactions. The oxygen atom in the linker can participate in hydrogen bonding, which is crucial for achieving high affinity binding to biological targets.

In terms of biological activity, this compound has been investigated for its potential role as an inhibitor of kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders. The combination of the pyrimidine scaffold, the fluorinated aromatic sulfonyl group, and the piperidine moiety creates a multifaceted pharmacophore that can interact with multiple binding pockets on target proteins. Such features are often employed in the design of drugs that aim to disrupt aberrant signaling pathways associated with disease states.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict the binding modes and efficacy of compounds like 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine with greater accuracy. These computational tools have been instrumental in optimizing lead compounds for clinical development by identifying structural modifications that can enhance potency and reduce off-target effects.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-fluoro-2-methoxybenzenesulfonyl group necessitates careful handling due to its sensitivity to hydrolysis or oxidation under certain conditions. However, modern synthetic methodologies have improved significantly over recent years, making it feasible to construct complex molecules like this one with greater efficiency and reliability.

As interest in targeted therapies continues to grow, compounds like 2-{[1-(5-fluoro-2-methoxybenzenesulfonyl)piperidin-3-yl]oxy}-4,6-dimethylpyrimidine are being explored for their potential use in personalized medicine approaches. By understanding how different functional groups contribute to a molecule's biological activity, chemists can design drugs that are tailored to interact specifically with disease-causing pathways while minimizing side effects.

The pyrimidine derivatives have long been recognized for their versatility as pharmacological agents due to their ability to mimic natural nucleoside structures and interact with enzymes involved in DNA replication and repair. The addition of alkyl groups such as those present at positions 4 and 6 in this compound further enhances its solubility and bioavailability, making it more suitable for therapeutic use.

In conclusion,2097921-38-3 represents a promising candidate for further exploration as a pharmacological agent based on its structural features and potential biological activity. The combination of advanced synthetic techniques and computational modeling will continue to drive innovation in drug discovery efforts targeting diseases such as cancer by providing insights into how structural modifications can influence molecular recognition processes at the atomic level.